Cas no 56056-49-6 (Benzene, (dodecylthio)-)

• Product Name: Benzene, (dodecylthio)-
• CAS No: 56056-49-6
• MF: C₁₈H₃₀S
• MW: 278.495804309845
• CID: 349962
• PubChem ID: 10016411
• Update Time: 2025-04-19

Benzene, (dodecylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (dodecylthio)-
• dodecylsulfanylbenzene
• SCHEMBL8082721
• 56056-49-6
• DTXSID40434264

• Inchi： 1S/C18H30S/c1-2-3-4-5-6-7-8-9-10-14-17-19-18-15-12-11-13-16-18/h11-13,15-16H,2-10,14,17H2,1H3
• InChI Key： DYKXULDWCTXIQX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 278.207
• Monoisotopic Mass: 278.20682213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0